8-Bromo-6-chloro-3-methylimidazo[1,2-a]pyrazine

• IUPAC Name: 8-bromo-6-chloro-3-methylimidazo[1,2-a]pyrazine
• InChI: InChI=1S/C7H5BrClN3/c1-4-2-10-7-6(8)11-5(9)3-12(4)7/h2-3H,1H3
• InChI Key: QWEAGIBSBWTULE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2N1C=C(N=C2Br)Cl
• Molecular Formula: C7H5BrClN3
• DSSTOX Substance ID: DTXSID90511231
• Molecular Weight: 246.49 g/mol
• CAS RN: 84066-11-5

Description

8-Bromo-6-chloro-3-methylimidazo[1,2-a]pyrazine is a chemical compound with the molecular formula C7H5BrClN3. It has a molecular weight of 246.49.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, which includes this compound, has been well studied in the past decade. The synthetic pathways of imidazo[1,2-a]pyridines are assisted through transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular and photocatalytic reactions.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H5BrClN3/c1-4-2-10-7-6 (8)11-5 (9)3-12 (4)7/h2-3H,1H3.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines have been attracting substantial interest due to their potential pharmaceutical applications. The synthesis of these compounds has been well studied, with particular emphasis on transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular and photocatalytic reactions.

Physical And Chemical Properties Analysis

This compound is a solid substance. It should be stored in a sealed container in a dry environment at a temperature between 2-8°C.

Scientific Research Applications

Synthesis and Derivative Formation

8-Bromo-6-chloro-3-methylimidazo[1,2-a]pyrazine serves as a key intermediate in the synthesis of various heterocyclic compounds. For instance, the synthesis of imidazo[1,2-a]pyrazine derivatives, which exhibit anti-inflammatory activity, utilizes similar compounds as precursors (Abignente et al., 1992). Similarly, derivatives of imidazo[1,2-a]pyrazine have been synthesized for potential use as bronchodilators (Bonnet et al., 1998).

Antimicrobial Applications

Compounds derived from imidazo[1,2-a]pyrazine, which share structural similarities with this compound, have demonstrated antimicrobial properties. A study highlighted the synthesis and antimicrobial activity of N-arylimidazo[1,2-a]pyrazine-2-carboxamide derivatives, suggesting their potential in antimicrobial applications (Jyothi & Madhavi, 2019).

Pharmacological Properties

Several studies have focused on the pharmacological properties of imidazo[1,2-a]pyrazine derivatives, indicating their potential in various therapeutic areas. For example, imidazo[1,2-a]pyrazine derivatives were found to have uterine-relaxing, antibronchospastic, and cardiac-stimulating properties (Sablayrolles et al., 1984).

Industrial Applications

In industrial chemistry, the development of processes based on the synthesis of imidazo[1,2-a]pyrazines, such as the Groebke–Blackburn–Bienaymé multicomponent reaction, highlights the utility of these compounds in the efficient preparation of derivatives (Baenziger, Durantie, & Mathes, 2017).

Catalytic and Organic Synthesis

Imidazo[1,2-a]pyrazine derivatives also play a role in catalysis and organic synthesis. For example, studies have focused on their use in palladium-catalyzed Heck-type coupling reactions (Jahnke et al., 2009).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". The hazard statements associated with it are H302, H315, H319, and H335. Precautionary statements include P261 and P305+P351+P338.

Future Directions

Imidazo[1,2-a]pyridines have been attracting substantial interest due to their potential pharmaceutical applications. This review will provide new initiatives to the chemists towards the synthesis of imidazo[1,2-a]pyridines and all frequent challenges associated with the reported methods.